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Compound of Interest

Compound Name: brevican

Cat. No.: B1176078

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the immunohistochemical (IHC)
detection of brevican in formalin-fixed, paraffin-embedded (FFPE) brain tissue. Brevican, a
chondroitin sulfate proteoglycan, is a key component of the extracellular matrix in the central
nervous system and is implicated in various physiological and pathological processes,
including glioma progression.[1][2]

Data Presentation

The following table summarizes quantitative data on brevican expression in different brain
tumor types, as determined by immunohistochemistry.
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Brevican
Number of Expression
Tumor Type o . Reference
Samples (n) (Propidium lodide
Index * SD)
Meningioma 20 Negative [1]
o 1.78 £ 0.89 (Weakly
Pituitary Adenoma 20 - [1]
Positive)
Astrocytoma Grade I- N
N 60 5.27 £ 1.98 (Positive) [1]
Astrocytoma Grade Il 15 6.07 £ 2.30 (Positive) [1]
8.07 + 2.22 (Strongly
Astrocytoma Grade IV 15 [1]

Positive)

Additionally, a study on a rodent model of invasive glioma demonstrated that shRNA-mediated

knockdown of brevican resulted in a 34% reduction in mean tumor volume and a 27%

reduction in anteroposterior spread of the tumor.[3]

Experimental Protocols

This protocol outlines the key steps for successful IHC staining of brevican in FFPE brain

tissue.

Tissue Preparation

Fixation: Immediately following dissection, fix brain tissue in 10% neutral buffered formalin or
4% paraformaldehyde in phosphate-buffered saline (PBS) for 24-48 hours at 4°C.[4] The
volume of fixative should be at least 10 times the volume of the tissue.

Dehydration and Embedding: Dehydrate the fixed tissue through a graded series of ethanol

solutions, clear with xylene, and embed in paraffin wax.[5]

Sectioning: Cut 4-5 um thick sections using a microtome and mount them on positively

charged slides.[4]
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e Drying: Dry the slides overnight at 37°C or for 20-60 minutes at 50-60°C to ensure tissue
adherence.[5][6]

Deparaffinization and Rehydration

e Immerse slides in xylene or a xylene substitute (e.g., Histo-Clear™) two times for 5-10
minutes each to remove the paraffin wax.[6]

o Rehydrate the tissue sections by immersing the slides through a graded series of ethanol
solutions (100%, 95%, 70%) for 3-5 minutes each.[6]

e Rinse the slides in distilled water for 5 minutes.[6]

Antigen Retrieval

Heat-Induced Epitope Retrieval (HIER) is recommended for brevican.
o Buffer: Prepare a 10 mM Sodium Citrate buffer (pH 6.0) or a Tris-EDTA buffer (pH 9.0).

e Heating: Preheat the antigen retrieval solution to 95-100°C. Immerse the slides in the
preheated solution and incubate for 15-30 minutes.[6][7] A pressure cooker or microwave
can also be used for this step.

e Cooling: Allow the slides to cool down in the buffer for at least 20 minutes at room
temperature.[6]

e Washing: Rinse the slides with PBS or Tris-buffered saline (TBS).

Immunohistochemical Staining

» Endogenous Peroxidase Blocking: Incubate the sections in 3% hydrogen peroxide in
methanol or PBS for 10-15 minutes to block endogenous peroxidase activity.[6] Rinse with
PBS.

» Blocking: To prevent non-specific antibody binding, incubate the sections in a blocking
solution (e.g., 10% normal goat serum in PBS) for 1 hour at room temperature.[6]
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» Primary Antibody Incubation: Dilute the primary anti-brevican antibody in the blocking
solution. Recommended starting dilutions for commercially available antibodies range from
1:50 to 1:200.[8] Incubate the slides with the primary antibody overnight at 4°C in a
humidified chamber.

e Washing: Wash the slides three times for 5 minutes each with PBS.

o Secondary Antibody Incubation: Incubate the sections with a biotinylated secondary antibody
(e.g., goat anti-rabbit or goat anti-mouse, depending on the primary antibody host) for 1 hour
at room temperature.[6]

e Washing: Wash the slides three times for 5 minutes each with PBS.

o Detection: Incubate the sections with an avidin-biotin-horseradish peroxidase (HRP) complex
(ABC reagent) for 30-60 minutes at room temperature.[5][6]

e Washing: Wash the slides three times for 5 minutes each with PBS.

e Chromogen Development: Apply 3,3'-diaminobenzidine (DAB) substrate solution and
incubate until the desired brown color intensity is reached (typically 1-10 minutes).[5][6]
Monitor under a microscope.

e Washing: Stop the reaction by rinsing the slides with distilled water.

Counterstaining, Dehydration, and Mounting

o Counterstaining: Lightly counterstain the sections with hematoxylin to visualize the cell
nuclei.[1]

o Dehydration: Dehydrate the sections through a graded series of ethanol and clear in xylene.

[5]

e Mounting: Coverslip the slides using a permanent mounting medium.[6]

Visualizations
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Experimental Workflow for Brevican
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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